molecular formula C8H14O3 B8277132 Methyl 1-methyl-2-hydroxycyclopentanecarboxylate

Methyl 1-methyl-2-hydroxycyclopentanecarboxylate

Cat. No.: B8277132
M. Wt: 158.19 g/mol
InChI Key: CPSFDQWYYRRZAA-UHFFFAOYSA-N
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Description

Methyl 1-methyl-2-hydroxycyclopentanecarboxylate is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H14O3

Molecular Weight

158.19 g/mol

IUPAC Name

methyl 2-hydroxy-1-methylcyclopentane-1-carboxylate

InChI

InChI=1S/C8H14O3/c1-8(7(10)11-2)5-3-4-6(8)9/h6,9H,3-5H2,1-2H3

InChI Key

CPSFDQWYYRRZAA-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCC1O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To methyl 1-methyl-2-oxocyclopentanecarboxylate (20.0 g=128 mmol) in THF (800 ml) add portionwise lithium tri-t-butoxyaluminohydride (40.7 g=160 mmol). Stir 1 hr and partition between Et2O and 1.0N HCl. Dry and concentrate to obtain methyl 1-methyl-2-hydroxycyclopentanecarboxylate, largely the 1β-methyl-2β-hydroxy isomer, as an oil.
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20 g
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40.7 g
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reactant
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800 mL
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